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Compound of Interest

Compound Name: Magnesium dodecyl sulfate

Cat. No.: B148162 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

Magnesium Dodecyl Sulfate (Mg(DS)₂), an anionic surfactant of significant interest in various

scientific and industrial applications, including pharmaceuticals and personal care products.

This guide synthesizes key data, outlines experimental protocols for property determination,

and presents visual workflows to aid in understanding.

General and Chemical Properties
Magnesium dodecyl sulfate is the magnesium salt of dodecyl sulfate. Unlike its more

common counterpart, sodium dodecyl sulfate (SDS), Mg(DS)₂ features a divalent magnesium

cation (Mg²⁺) bridging two dodecyl sulfate anions. This structural difference imparts distinct

properties related to its aggregation behavior, stability, and interaction with other molecules.
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Property Value References

Chemical Name Magnesium Dodecyl Sulfate [1]

Synonyms

Magnesium Lauryl Sulfate,

Sulfuric acid monododecyl

ester magnesium salt

[2]

CAS Number 3097-08-3 [2][3]

Molecular Formula C₂₄H₅₀MgO₈S₂ [2]

Molecular Weight ~555.1 g/mol [2][3]

Appearance
White to light yellow powder or

liquid
[1][2][4]

Odor Mild, characteristic odor [1][4]

Solubility Soluble in water [1][2]

Hygroscopicity The solid form is hygroscopic [2]

Core Physicochemical Characteristics
The performance of Mg(DS)₂ as a surfactant is defined by its behavior in aqueous solutions,

particularly its ability to self-assemble and reduce surface tension.

Aggregation and Micellization
Like all surfactants, Mg(DS)₂ molecules in an aqueous solution will migrate to interfaces. As the

concentration increases to a critical point, the bulk becomes saturated with monomers, and the

molecules begin to self-assemble into organized aggregates called micelles to minimize the

unfavorable contact between their hydrophobic tails and water. This process is fundamental to

the surfactant's function in emulsification, solubilization, and detergency.

Figure 1: Conceptual diagram of surfactant behavior below and above the Critical Micelle
Concentration (CMC).

2.1.1 Critical Micelle Concentration (CMC)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyl-sulfate_-magnesium-salt
https://www.surfactant.top/en/saa/?type=detail&id=133
https://www.surfactant.top/en/saa/?type=detail&id=133
https://www.benchchem.com/product/b148162
https://www.surfactant.top/en/saa/?type=detail&id=133
https://www.surfactant.top/en/saa/?type=detail&id=133
https://www.benchchem.com/product/b148162
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyl-sulfate_-magnesium-salt
https://www.surfactant.top/en/saa/?type=detail&id=133
https://www.sodiumdodecylsulfate.com/product/magnesium-dodecyl-sulfate-cas3097-08-3/
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyl-sulfate_-magnesium-salt
https://www.sodiumdodecylsulfate.com/product/magnesium-dodecyl-sulfate-cas3097-08-3/
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyl-sulfate_-magnesium-salt
https://www.surfactant.top/en/saa/?type=detail&id=133
https://www.surfactant.top/en/saa/?type=detail&id=133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The CMC is the concentration at which micelles begin to form and is a critical indicator of a

surfactant's efficiency.[5] Below the CMC, properties like surface tension change significantly

with concentration; above the CMC, these properties remain relatively constant as additional

surfactant molecules form new micelles.[5]

Specific, experimentally-derived CMC values for Mg(DS)₂ are not readily available in the

literature. However, its behavior can be contextualized by comparing it to the well-studied

Sodium Dodecyl Sulfate (SDS). The primary difference is the divalent (Mg²⁺) versus

monovalent (Na⁺) counterion. Divalent cations are known to screen the electrostatic repulsion

between the anionic head groups of the surfactant molecules more effectively. This enhanced

charge screening facilitates micellization, which is expected to result in a lower CMC for

Mg(DS)₂ compared to SDS.

2.1.2 Krafft Point (Tₖ)

The Krafft point is the minimum temperature at which a surfactant can form micelles. Below this

temperature, the solubility of the surfactant is too low for the concentration to reach the CMC.

At the Krafft point, solubility becomes equal to the CMC, and a significant increase in solubility

is observed as micelles form.[6][7] This transition is often marked by a sharp change in the

conductivity of the solution with temperature.[6]

Like the CMC, specific Krafft point data for Mg(DS)₂ is scarce. Comparative studies of alkaline

earth dodecyl sulfates suggest that the interaction between the dodecyl sulfate anion and Mg²⁺

is weaker than with Ca²⁺. This would imply a lower Krafft point for Magnesium Dodecyl
Sulfate compared to Calcium Dodecyl Sulfate.[8]

2.1.3 Surface Tension

A key characteristic of surfactants is their ability to reduce the surface tension of water.[3] The

dodecyl sulfate anion adsorbs at the air-water interface, disrupting the cohesive energy of

water molecules and lowering the surface tension. The surface tension of a Mg(DS)₂ solution

decreases as its concentration increases, up until the CMC is reached. Beyond the CMC, the

surface tension typically plateaus at its minimum value.

Table 2: Core Physicochemical Data (with SDS for Comparison)
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Parameter
Magnesium
Dodecyl Sulfate
(Mg(DS)₂)

Sodium Dodecyl
Sulfate (SDS) -
Reference

Notes

Critical Micelle

Concentration (CMC)

Expected to be < 8.2

mM

~8.2 mM in pure water

at 25°C[5][9][10]

The divalent Mg²⁺

counterion is expected

to lower the CMC

compared to the

monovalent Na⁺.

Krafft Point (Tₖ)

Not definitively

reported; expected to

be low

~16-25°C (varies with

purity and method)[11]

[12]

The Krafft point is

influenced by the

counterion's

interaction with the

surfactant.

Surface Tension at

CMC (γ_cmc)

Not definitively

reported
~32-39 mN/m[13][14]

Expected to be in a

similar range to SDS,

as the surface activity

is primarily driven by

the dodecyl sulfate

anion.

pH (1% aqueous

solution)
7.5 - 10.5

Typically near neutral

before hydrolysis

Mg(DS)₂ solutions are

basic.[1]

Stability and Reactivity
The stability of Mg(DS)₂ under various conditions is critical for its application in formulations.

pH Stability: The surfactant is stable in alkaline and weakly acidic conditions. However, it is

susceptible to hydrolysis under strongly acidic conditions, which cleaves the ester bond to

form dodecyl alcohol and magnesium sulfate.[2][3]

Hard Water Stability: Mg(DS)₂ demonstrates good stability in hard water, a key advantage

over some other anionic surfactants.[2] The presence of Mg²⁺ as the native counterion

prevents precipitation with Ca²⁺ and Mg²⁺ ions present in hard water.
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Thermal Stability: To prevent thermal degradation during synthesis or processing, it is

recommended to keep temperatures below 80°C.[3]

Chemical Incompatibility: Mg(DS)₂ is incompatible with strong oxidizing agents.[3][4]
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Magnesium Dodecyl Sulfate
Stability

pH Condition Temperature Chemical Environment

Stable

Weak Acid / Alkaline

Hydrolysis

Strong Acid

Stable

< 80°C

Thermal Degradation

High Temp

Stable

Inert

Oxidative Degradation

Strong Oxidizers
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Property Measurements

Data Analysis

Prepare Stock Solution
of Mg(DS)₂

Prepare a series of
dilutions with DI water

Measure Surface Tension
(Tensiometer)

Measure Conductivity
(Conductometer)

Plot Surface Tension
vs. log(Concentration)

Isothermal

Plot Conductivity
vs. Concentration

Isothermal

Plot Conductivity
vs. Temperature

Iso-concentration,
variable temp

Determine CMC

Find inflection point

Determine CMC

Find change in slope

Determine Krafft Point

Find abrupt slope change

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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